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Compound of Interest

Compound Name: FdI169

Cat. No.: B607426

Fdi169 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) concerning the solubility of FdI169 in aqueous solutions.

Frequently Asked Questions (FAQSs)

Q1: What is FdI169 and what is its primary mechanism of action?

Al: FdI169 is an orally available small molecule investigated for the treatment of cystic fibrosis
(CF).[1] It functions as a cystic fibrosis transmembrane conductance regulator (CFTR)
corrector.[2][3][4][5] In individuals with CF carrying the common AF508 mutation, the CFTR
protein is misfolded and does not traffic to the cell surface correctly.[6] FdI169 is designed to
bind to the defective CFTR protein, assisting in its proper folding and facilitating its transport to
the cell membrane.[6] This increases the density of functional CFTR channels on the cell
surface, which can then be activated by CFTR potentiators.

Q2: What are the basic chemical properties of Fd11697?

A2: The key chemical properties of FdI169 are summarized in the table below.
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Property Value Reference
CAS Number 1628416-28-3 [2]
Molecular Formula C27H23FN404 [2]
Molecular Weight ~486.50 g/mol [21[7]
Appearance Solid Powder [3]

Q3: What is the general solubility of Fd1169?

A3: FdI169 is reported to be insoluble in water. It is, however, soluble in several organic
solvents, which are typically used to prepare stock solutions.

Solubility Data

The following table summarizes the known solubility of FdI169 in various solvents.

Solvent Reported Solubility Notes

Water Insoluble

Use fresh, anhydrous DMSO
10 mM[3], 33 mg/mL, 50 )
DMSO as moisture can reduce
mg/mL[5] N
solubility.

Ethanol 8 mg/mL

Troubleshooting Guide for Aqueous Solubility
Issues

This guide addresses common problems encountered when preparing aqueous solutions of
FdI169 for in vitro experiments.

Problem: My FdI169 powder will not dissolve in my aqueous buffer.

This is expected behavior as FdI169 is hydrophobic. Direct dissolution in aqueous media is not
a viable method. The recommended approach is to first prepare a concentrated stock solution
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in an appropriate organic solvent.
Problem: After diluting my DMSO stock solution into my aqueous buffer, a precipitate forms.

This is a common phenomenon known as "precipitation” or "fall-out” that occurs when a
compound that is soluble in an organic solvent is introduced into an aqueous environment

where it is poorly soluble.

Experimental Workflow for Preparing Aqueous Working
Solutions

The following workflow is recommended to minimize precipitation.
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/Step 1: Stock Solution Preparation\

(Weigh FdI169 powder)

Add 100% anhydrous DMSO to
achieve desired high concentration
(e.g., 10-50 mM).

:

Vortex and/or sonicate at room
temperature until fully dissolved.
Visually inspect for clarity.

- J

Proceed with a clear stock solution

/Step 2: Preparation of Avqueous Working Solutior?

Prepare the final aqueous buffer
(e.g., cell culture media, assay buffer).

Gently warm the buffer to the
experimental temperature (e.g., 37°C).

While vortexing the buffer, add the
FdI169 stock solution dropwise to
achieve the final concentration.

:

Visually inspect for any signs
of precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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